Cas no 62536-85-0 (Benzaldehyde,2-(acetyloxy)-5-methoxy-)

• Product Name: Benzaldehyde,2-(acetyloxy)-5-methoxy-
• CAS No: 62536-85-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 523798
• PubChem ID: 271170
• Update Time: 2025-04-19

Benzaldehyde,2-(acetyloxy)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(acetyloxy)-5-methoxy-
• (2-formyl-4-methoxyphenyl) acetate

• Inchi： 1S/C10H10O4/c1-7(12)14-10-4-3-9(13-2)5-8(10)6-11/h3-6H,1-2H3
• InChI Key： AJNKRQSECUQOPV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1C=O)OC

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters